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Compound of Interest

Compound Name: PIM-35

Cat. No.: B137230 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of PIM-35 (5-methoxyindolyl-2-methylamine),

a compound investigated for its potential as a serotonin reuptake inhibitor.

While a specific Safety Data Sheet (SDS) for PIM-35 was not located, this guidance is based

on the safety protocols for similar research compounds, such as PIM-Kinase inhibitors. It is

crucial to always consult the specific SDS provided by the manufacturer for the exact chemical

you are using and to adhere to all national and local regulations.

Chemical and Physical Properties
A summary of the known properties of PIM-35 is provided below. This information is critical for

a comprehensive understanding of the compound's characteristics to ensure safe handling and

disposal.
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Property Value

Chemical Name 5-methoxyindolyl-2-methylamine

Molecular Formula C₁₀H₁₂N₂O[1]

Synonyms PIM-35

Classification Indole derivative[1]

Primary Hazard

Based on data for similar compounds, PIM-35 is

not classified as a hazardous substance or

mixture.[2]

Experimental Protocols: Disposal Procedures
The proper disposal of PIM-35 should be conducted in a manner that minimizes environmental

impact and ensures the safety of all laboratory personnel. The following step-by-step

procedures are based on established guidelines for laboratory chemical waste.

Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Disposal of Unused PIM-35:

Original Container: Whenever possible, leave the chemical in its original container.[2]

Waste Segregation: Do not mix PIM-35 with other waste materials.[2]

Labeling: Ensure the container is clearly labeled with the chemical name and any associated

hazards.

Waste Collection: Transfer the sealed container to a designated hazardous waste collection

area within your facility.

Professional Disposal: Arrange for disposal by a licensed chemical waste disposal company

in accordance with national and local regulations.[2]
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Disposal of Contaminated Materials:

Items such as pipette tips, gloves, and empty containers that have come into contact with

PIM-35 should be treated as chemical waste.

Place these items in a designated, sealed waste container.

Handle uncleaned containers as you would the product itself.[2]

Spill Management:

Evacuation and Ventilation: In the event of a spill, evacuate the immediate area and ensure

adequate ventilation.

Containment: Use an absorbent material, such as sand or vermiculite, to contain the spill.

Collection: Carefully collect the absorbed material and place it in a sealed, labeled container

for hazardous waste.

Decontamination: Clean the spill area thoroughly with an appropriate solvent.

PIM-35 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of PIM-35
and associated materials.
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PIM-35 Disposal Workflow
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Caption: Decision workflow for the safe disposal of PIM-35.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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